ethyl 3-carbamoyl-2-(4-oxo-4H-chromene-3-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-carbamoyl-2-[(4-oxochromene-3-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C21H19N3O6S/c1-2-29-21(28)24-8-7-12-15(9-24)31-20(16(12)18(22)26)23-19(27)13-10-30-14-6-4-3-5-11(14)17(13)25/h3-6,10H,2,7-9H2,1H3,(H2,22,26)(H,23,27)
• InChI Key: HKIPXXFHZFPZQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=COC4=CC=CC=C4C3=O
• Molecular Formula: C21H19N3O6S
• Molecular Weight: 441.5 g/mol
• CAS No.: 864925-84-8

Description

Ethyl 3-carbamoyl-2-(4-oxo-4H-chromene-3-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C21H19N3O6S and its molecular weight is 441.46. The purity is usually 95%.
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Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various proteins and enzymes in the body, affecting cellular processes .

Mode of Action

The compound’s mode of action involves its interaction with its targets, leading to changes in cellular processes. The compound’s structure, particularly the presence of the 4-oxo-4H-chromene-3-carboxamido group, allows it to bind to its targets and exert its effects .

Biochemical Pathways

The compound is involved in reactions with 1,2-binucleophilic agents such as hydrazine, phenylhydrazine, and hydroxylamine, leading to the formation of new pyrazole and isoxazole derivatives . These reactions proceed under mild conditions (ethanol, room temperature) to form the title products with high yields (71–99%) .

Result of Action

The molecular and cellular effects of the compound’s action depend on its targets and the biochemical pathways it affects. The formation of new pyrazole and isoxazole derivatives as a result of its reactions with 1,2-binucleophilic agents suggests that it may have a role in the synthesis of these compounds .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the reactions of the compound with 1,2-binucleophilic agents proceed under mild conditions (ethanol, room temperature), suggesting that the reaction environment can influence the compound’s activity .